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Compound of Interest

Compound Name: Uranium-236

Cat. No.: B1194380 Get Quote

The following table summarizes the key performance characteristics of the most common

analytical techniques employed for the measurement of ²³⁶U/²³⁸U isotope ratios, as reported in

various interlaboratory comparison studies and research articles.
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Analytical

Technique

Typical ²³⁶U/

²³⁸U

Detection

Limit

Achievable

Precision

Key

Advantages

Key

Limitations
References

Accelerator

Mass

Spectrometry

(AMS)

1 x 10⁻¹² - 1 x

10⁻¹⁴
High

Highest

sensitivity,

effective

elimination of

molecular

interferences.

[1][2][3][4][5]

Lower

sample

throughput,

requires large

infrastructure.

[1]

[1][2][3][4][5]

Multi-

Collector

Inductively

Coupled

Plasma Mass

Spectrometry

(MC-ICP-MS)

2 x 10⁻¹⁰

High (can

reach ~1%

precision).[6]

[7]

High

precision and

accuracy,

higher

sample

throughput

than AMS.[6]

[7]

Susceptible

to molecular

interferences

(e.g.,

²³⁵UH⁺),

requires

efficient

sample

introduction

and

interference

correction.[8]

[9]

[6][7][8][9]

Sector Field

Inductively

Coupled

Plasma Mass

Spectrometry

(SF-ICP-MS)

~10⁻⁷ - 10⁻⁸
Moderate to

High

Good

sensitivity

and

resolution,

capable of

resolving

some isobaric

interferences.

[8][10]

Lower

abundance

sensitivity

compared to

AMS and

MC-ICP-MS.

[8]

[7][8][10]

Quadrupole

Inductively

~10⁻⁷ Moderate Relatively low

cost and

Lower

sensitivity

[11][12]
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Coupled

Plasma Mass

Spectrometry

(ICP-Q-MS)

ease of use.

[11]

and

resolution,

significant

interference

issues for

low-level

²³⁶U.[11][12]

Thermal

Ionization

Mass

Spectrometry

(TIMS)

Variable, can

be high
High

High

precision for

isotope

ratios, well-

established

technique.

[12][13]

Lower

sample

throughput,

potential for

isobaric

interferences.

[12]

[12][13]

Experimental Protocols
Detailed experimental protocols are crucial for the successful measurement of ²³⁶U. Below are

generalized methodologies for the key techniques, based on practices reported in

interlaboratory comparison studies.

Sample Preparation for Mass Spectrometry
Accurate ²³⁶U analysis necessitates meticulous sample preparation to isolate uranium from the

sample matrix and minimize potential interferences. A typical workflow includes:

Sample Digestion: Samples (e.g., soil, water, biological tissues) are typically digested using

strong acids (e.g., nitric acid, hydrochloric acid) to bring the uranium into solution.[14]

Chemical Separation: Anion exchange chromatography is a common method used to

separate uranium from other elements that could cause isobaric or polyatomic interferences.

[14] A ²³³U or ²³⁶U tracer may be added for isotope dilution analysis to improve accuracy.[12]

Sample Loading/Introduction: The purified uranium fraction is then prepared for introduction

into the mass spectrometer. For TIMS, the sample is loaded onto a metal filament. For ICP-

MS, the sample is typically introduced as an aerosol using a nebulizer and spray chamber.
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[11] High-efficiency sample introduction systems, such as desolvating nebulizers, can

significantly improve sensitivity and reduce hydride formation (e.g., ²³⁵UH⁺).[10]

Accelerator Mass Spectrometry (AMS) Methodology
AMS achieves the highest sensitivity by accelerating ions to high energies and effectively

destroying molecular interferences.

Ion Source: A negative ion beam of uranium oxides is typically produced from the prepared

sample material.

Acceleration: The ions are accelerated in a tandem accelerator.[1]

Stripping: In the accelerator terminal, electrons are stripped from the ions, breaking up

molecular isobars.[1]

Mass/Charge and Energy Analysis: A series of magnets and electrostatic analyzers are used

to separate the ions based on their mass-to-charge ratio and energy.[1]

Detection: The ²³⁶U ions are counted in a detector that can distinguish them from other ions

based on their energy loss and total energy.[1]

Inductively Coupled Plasma Mass Spectrometry (ICP-
MS) Methodologies
Multi-Collector (MC)-ICP-MS: This technique is designed for high-precision isotope ratio

measurements.

Ionization: The sample aerosol is introduced into a high-temperature argon plasma, which

ionizes the uranium atoms.

Ion Extraction and Focusing: Ions are extracted from the plasma and focused into a beam.

Mass Analysis: A magnetic sector analyzer separates the ion beam according to the mass-

to-charge ratios of the different uranium isotopes.

Detection: The separated isotope beams are simultaneously measured in a series of

detectors (Faraday cups or ion counters), allowing for very precise ratio determinations.[6][7]
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Sector Field (SF)-ICP-MS: This technique offers high mass resolution to separate some

interferences.

Ionization and Ion Extraction: Similar to MC-ICP-MS.

Mass Analysis: A combination of magnetic and electrostatic sectors provides high mass

resolution, which can resolve some polyatomic interferences from the analyte signal.[8]

Detection: A single detector is typically used, and the magnetic field is scanned to measure

different isotopes sequentially.

Mandatory Visualizations
The following diagrams illustrate key workflows and relationships in the interlaboratory

comparison of ²³⁶U measurement methodologies.
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Caption: Workflow of a typical interlaboratory comparison study for Uranium-236 analysis.
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MC-ICP-MS
(~10⁻¹⁰)

Moderate

SF-ICP-MS
(~10⁻⁷ - 10⁻⁸)

Moderate to High
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Caption: Relationship between ²³⁶U measurement techniques and their key performance

characteristics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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